![molecular formula C12H9N3O B6645639 2-Methyl-6-pyridin-3-yloxypyridine-4-carbonitrile](/img/structure/B6645639.png)
2-Methyl-6-pyridin-3-yloxypyridine-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Methyl-6-pyridin-3-yloxypyridine-4-carbonitrile is a chemical compound that has been found to have potential applications in scientific research. This compound is of interest to researchers due to its unique chemical properties and potential therapeutic benefits. In
Mechanism of Action
The mechanism of action of 2-Methyl-6-pyridin-3-yloxypyridine-4-carbonitrile involves the inhibition of the enzyme cGAS. This enzyme is responsible for detecting viral DNA in infected cells and initiating the immune response. Inhibition of cGAS by this compound prevents the activation of the immune response and reduces the production of type I interferons.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown that this compound can inhibit the activity of cGAS and reduce the production of type I interferons. This suggests that this compound may have potential therapeutic applications in the treatment of viral infections.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Methyl-6-pyridin-3-yloxypyridine-4-carbonitrile in lab experiments is its ability to inhibit the activity of cGAS. This can be useful in studying the immune response to viral infections and developing new treatments for viral diseases. However, one limitation of using this compound is the potential for off-target effects. Further research is needed to determine the specificity of this compound for cGAS inhibition.
Future Directions
There are several future directions for research on 2-Methyl-6-pyridin-3-yloxypyridine-4-carbonitrile. These include:
1. Further studies on the specificity of this compound for cGAS inhibition.
2. Investigation of the potential therapeutic applications of this compound in the treatment of viral infections.
3. Development of new compounds based on the structure of this compound with improved specificity and potency for cGAS inhibition.
4. Investigation of the potential use of this compound in combination with other drugs for the treatment of viral infections.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in scientific research. This compound has been found to inhibit the activity of cGAS and reduce the production of type I interferons, suggesting that it may have potential therapeutic applications in the treatment of viral infections. Further research is needed to determine the specificity and potency of this compound for cGAS inhibition and to develop new compounds based on its structure.
Synthesis Methods
The synthesis of 2-Methyl-6-pyridin-3-yloxypyridine-4-carbonitrile involves the reaction of 2-methyl-6-pyridin-3-yloxypyridine with cyanogen bromide. The reaction is carried out in anhydrous acetonitrile at room temperature under nitrogen gas. The resulting product is purified by column chromatography to obtain the final compound.
Scientific Research Applications
2-Methyl-6-pyridin-3-yloxypyridine-4-carbonitrile has potential applications in scientific research due to its ability to act as a potent inhibitor of certain enzymes. This compound has been shown to inhibit the activity of the enzyme cGAS, which is involved in the immune response to viral infections. Inhibition of cGAS by this compound has been found to reduce the production of type I interferons, which are important mediators of the immune response. This suggests that this compound may have potential therapeutic applications in the treatment of viral infections.
Properties
IUPAC Name |
2-methyl-6-pyridin-3-yloxypyridine-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9N3O/c1-9-5-10(7-13)6-12(15-9)16-11-3-2-4-14-8-11/h2-6,8H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLVDLEDJVXIUDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=N1)OC2=CN=CC=C2)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.